Theopalauamide

Catalog No.
S650420
CAS No.
M.F
C76H99BrN16O27
M. Wt
1748.6 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Theopalauamide

Product Name

Theopalauamide

IUPAC Name

(1S,7S,10R,14S,17S,20S,23R,26S,30S,33S,36S,39S)-17-[(1R)-2-amino-1-hydroxy-2-oxoethyl]-20-(2-amino-2-oxoethyl)-33-benzyl-14-[(1S)-1-(4-bromophenyl)ethyl]-10-hydroxy-39-[(1S)-1-hydroxyethyl]-26,36-bis(hydroxymethyl)-30-[(1S,2E,4E)-1-hydroxy-3-methyl-5-phenylpenta-2,4-dienyl]-3,9,13,16,19,22,25,28,32,35,38,41-dodecaoxo-44-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-2,8,12,15,18,21,24,27,31,34,37,40,44-tridecaza-46-azoniatricyclo[21.18.6.143,46]octatetraconta-43(48),45-diene-7-carboxylate

Molecular Formula

C76H99BrN16O27

Molecular Weight

1748.6 g/mol

InChI

InChI=1S/C76H99BrN16O27/c1-35(17-18-38-11-6-4-7-12-38)23-51(98)44-27-56(102)82-49(31-94)69(112)87-48-30-92-29-42(93(34-92)75-63(106)62(105)60(103)53(33-96)120-75)25-46(66(109)90-58(37(3)97)73(116)88-50(32-95)70(113)85-45(65(108)84-44)24-39-13-8-5-9-14-39)81-55(101)16-10-15-43(76(118)119)83-71(114)52(99)28-80-72(115)57(36(2)40-19-21-41(77)22-20-40)89-74(117)59(61(104)64(79)107)91-67(110)47(26-54(78)100)86-68(48)111/h4-9,11-14,17-23,29,34,36-37,43-53,57-63,75,94-99,103-106H,10,15-16,24-28,30-33H2,1-3H3,(H16-,78,79,80,81,82,83,84,85,86,87,88,89,90,91,100,101,102,107,108,109,110,111,112,113,114,115,116,117,118,119)/b18-17+,35-23+/t36-,37-,43-,44-,45-,46-,47-,48+,49-,50-,51-,52+,53+,57-,58-,59-,60-,61+,62-,63+,75+/m0/s1

InChI Key

WYWWBYFHNAICRK-OYJWPUFYSA-N

Canonical SMILES

CC(C1C(=O)NCC(C(=O)NC(CCCC(=O)NC2CC3=C[N+](=CN3C4C(C(C(C(O4)CO)O)O)O)CC(C(=O)NC(C(=O)NC(C(=O)N1)C(C(=O)N)O)CC(=O)N)NC(=O)C(NC(=O)CC(NC(=O)C(NC(=O)C(NC(=O)C(NC2=O)C(C)O)CO)CC5=CC=CC=C5)C(C=C(C)C=CC6=CC=CC=C6)O)CO)C(=O)[O-])O)C7=CC=C(C=C7)Br

Isomeric SMILES

C[C@H]([C@H]1C(=O)NC[C@H](C(=O)N[C@@H](CCCC(=O)N[C@H]2CC3=C[N+](=CN3[C@H]4[C@@H]([C@H]([C@H]([C@H](O4)CO)O)O)O)C[C@H](C(=O)N[C@H](C(=O)N[C@H](C(=O)N1)[C@H](C(=O)N)O)CC(=O)N)NC(=O)[C@@H](NC(=O)C[C@H](NC(=O)[C@@H](NC(=O)[C@@H](NC(=O)[C@@H](NC2=O)[C@H](C)O)CO)CC5=CC=CC=C5)[C@H](/C=C(\C)/C=C/C6=CC=CC=C6)O)CO)C(=O)[O-])O)C7=CC=C(C=C7)Br

Description

Theopalauamide is a homodetic cyclic peptide and a glycopeptide. It has a role as an antifungal agent.

XLogP3

-4.2

Wikipedia

Theopalauamide

Dates

Modify: 2023-07-20

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